Cas no 1798022-15-7 (2-(4-chlorophenoxy)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-methylpropanamide)

• Product Name: 2-(4-chlorophenoxy)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-methylpropanamide
• CAS No: 1798022-15-7
• MF: C₂₀H₁₈ClNO₄S
• MW: 403.87922334671
• CID: 5373803
• Update Time: 2025-05-27

2-(4-chlorophenoxy)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-[[5-(furan-2-carbonyl)thiophen-2-yl]methyl]-2-methylpropanamide
• 2-(4-chlorophenoxy)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-methylpropanamide

• Inchi： 1S/C20H18ClNO4S/c1-20(2,26-14-7-5-13(21)6-8-14)19(24)22-12-15-9-10-17(27-15)18(23)16-4-3-11-25-16/h3-11H,12H2,1-2H3,(H,22,24)
• InChI Key： HDKQSHHDNCNPMO-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(C2=CC=CO2)=O)=CC=1)(=O)C(OC1=CC=C(Cl)C=C1)(C)C

Additional information on 2-(4-chlorophenoxy)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-methylpropanamide

Comprehensive Overview of 2-(4-chlorophenoxy)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-methylpropanamide (CAS No. 1798022-15-7)

The compound 2-(4-chlorophenoxy)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-methylpropanamide (CAS No. 1798022-15-7) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a thiophene ring, a furan-2-carbonyl moiety, and a 4-chlorophenoxy group, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its bioactivity and molecular interactions, which could pave the way for novel therapeutics or functional materials.

In recent years, the demand for heterocyclic compounds like 2-(4-chlorophenoxy)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-methylpropanamide has surged due to their versatility in medicinal chemistry. The integration of thiophene and furan rings into its backbone enhances its pharmacokinetic properties, making it a candidate for targeting specific enzymes or receptors. Additionally, the presence of the 4-chlorophenoxy group may contribute to its stability and binding affinity, a topic frequently explored in structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 1798022-15-7 is often discussed in the context of green chemistry and sustainable synthesis. As environmental concerns grow, researchers are optimizing synthetic routes to minimize waste and energy consumption. The compound’s multifunctional groups also make it a valuable intermediate in the production of high-performance polymers and electronic materials, aligning with trends in renewable resources and biodegradable materials.

Another area of interest is the computational modeling of 2-(4-chlorophenoxy)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-methylpropanamide. Advances in artificial intelligence (AI) and machine learning have enabled faster predictions of its physicochemical properties and biological activity. This aligns with the growing trend of in silico drug design, where virtual screening accelerates the identification of promising compounds. Such approaches are particularly relevant for addressing global health challenges, including antimicrobial resistance and rare diseases.

In summary, 2-(4-chlorophenoxy)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-methylpropanamide (CAS No. 1798022-15-7) represents a compelling subject for interdisciplinary research. Its potential applications span pharmaceuticals, agrochemicals, and advanced materials, driven by its unique molecular architecture. As scientific inquiry continues to evolve, this compound may play a pivotal role in addressing some of the most pressing challenges in modern science and technology.